Cas no 149246-39-9 (1H-Purine,6,6'-(1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diyl)bis[2,8-dichloro-(9CI))
149246-39-9 structure
Product Name:1H-Purine,6,6'-(1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diyl)bis[2,8-dichloro-(9CI)
CAS No:149246-39-9
MF:C20H22Cl4N10O3
MW:592.265878200531
CID:232897
PubChem ID:3073471
Update Time:2025-04-19
1H-Purine,6,6'-(1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diyl)bis[2,8-dichloro-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 7,13-bis(2,8-dichloro-7H-purin-6-yl)-1,4,10-trioxa-7,13-diazacyclopentadecane
- 1,4,10-Trioxa-7,13-diazacyclopentadecane, 7,13-bis(2,8-dichloro-1H-purin-6-yl)-
- 1H-Purine, 6,6'-(1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diyl)bis(2,8-dichloro-
- 6,6'-(1,4,10-Trioxa-7,13-diazacyclopentadecane-7,13-diyl)bis(2,8-dichloro-1H-purine)
- AC1MIMP8
- AG-D-95281
- CTK4C6097
- LS-127193
- DTXSID30164205
- 149246-39-9
- 1H-Purine,6,6'-(1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diyl)bis[2,8-dichloro-(9CI)
-
- Inchi: 1S/C20H22Cl4N10O3/c21-17-25-11-13(27-17)29-19(23)31-15(11)33-1-5-35-6-2-34(4-8-37-10-9-36-7-3-33)16-12-14(28-18(22)26-12)30-20(24)32-16/h1-10H2,(H,25,27,29,31)(H,26,28,30,32)
- InChI Key: LYLDCKZGIIHHIX-UHFFFAOYSA-N
- SMILES: ClC1=NC2=C(C(=N1)N1CCOCCOCCN(C3C4=C(N=C(N4)Cl)N=C(N=3)Cl)CCOCC1)NC(=N2)Cl
Computed Properties
- Exact Mass: 590.06356
- Monoisotopic Mass: 590.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 37
- Rotatable Bond Count: 2
- Complexity: 669
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 143Ų
Experimental Properties
- Density: 1.551
- Boiling Point: 813.9°Cat760mmHg
- Flash Point: 446.1°C
- Refractive Index: 1.652
- PSA: 143.09
1H-Purine,6,6'-(1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diyl)bis[2,8-dichloro-(9CI) Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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